Cas no 197304-01-1 (Glycyrrhiza-flavonol A)

Glycyrrhiza-flavonol A structure
Glycyrrhiza-flavonol A structure
Product name:Glycyrrhiza-flavonol A
CAS No:197304-01-1
MF:C20H18O7
MW:370.352726459503
CID:2050102
PubChem ID:5317765

Glycyrrhiza-flavonol A Chemical and Physical Properties

Names and Identifiers

    • Glycyrrhiza-flavonol A
    • [2,6'-Bi-4H-1-benzopyran]-4-one, 2',3'-dihydro-3,3',5,7-tetrahydroxy-2',2'-dimethyl-
    • 197304-01-1
    • Glycyrrhiza flavonol A
    • Glycyrrhizaflavonol A
    • 2-(3,4-Dihydro-3-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-3,5,7-trihydroxy-4H-1-benzopyran-4-one
    • CHEBI:175752
    • DTXSID601133444
    • 2',3'-Dihydro-3,3',5,7-tetrahydroxy-2',2'-dimethyl[2,6'-bi-4H-1-benzopyran]-4-one
    • LMPK12111995
    • AKOS040761791
    • 3,5,7-trihydroxy-2-(3-hydroxy-2,2-dimethyl-3,4-dihydrochromen-6-yl)chromen-4-one
    • CS-0148852
    • HY-N8656
    • 2a(2),3a(2)-Dihydro-3,3a(2),5,7-tetrahydroxy-2a(2),2a(2)-dimethyl[2,6a(2)-bi-4H-1-benzopyran]-4-one
    • CHEMBL5430013
    • Inchi: InChI=1S/C20H18O7/c1-20(2)15(23)6-10-5-9(3-4-13(10)27-20)19-18(25)17(24)16-12(22)7-11(21)8-14(16)26-19/h3-5,7-8,15,21-23,25H,6H2,1-2H3
    • InChI Key: UFWHTSBKDGUFOX-UHFFFAOYSA-N
    • SMILES: CC1(C)C(CC2=C(C=CC(=C2)C3=C(C(=O)C4=C(C=C(C=C4O3)O)O)O)O1)O

Computed Properties

  • Exact Mass: 370.10525291g/mol
  • Monoisotopic Mass: 370.10525291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 1
  • Complexity: 642
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116Ų
  • XLogP3: 2.9

Experimental Properties

  • Color/Form: Powder

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